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An In-depth Technical Guide to the Physicochemical Properties of 5-Chloro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-2-nitroaniline is an important organic compound widely utilized as a synthetic

intermediate in the pharmaceutical, dye, and veterinary medicine industries.[1][2][3] Its utility

stems from its reactive nature, attributed to the presence of chloro, nitro, and amino functional

groups on a benzene ring.[2][4] This guide provides a comprehensive overview of the core

physicochemical properties of 5-Chloro-2-nitroaniline, complete with experimental protocols

and logical workflows to aid researchers in its application and analysis.

Chemical Identity and Structure
IUPAC Name: 5-chloro-2-nitroaniline

Synonyms: 2-Amino-4-chloronitrobenzene, 2-Nitro-5-chloroaniline, 3-Chloro-6-nitroaniline[5]

CAS Number: 1635-61-6[1]

Molecular Formula: C₆H₅ClN₂O₂[2]

Molecular Weight: 172.57 g/mol [6]
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Chemical Structure: 

Source: PubChem CID 74218

Physicochemical Properties
The key physicochemical properties of 5-Chloro-2-nitroaniline are summarized in the table

below. These properties are crucial for understanding its behavior in various chemical and

biological systems, guiding its use in synthesis, and developing appropriate handling and

storage procedures.
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Property Value Source(s)

Physical State

White to yellow to orange

crystalline

solid/powder/chunks.[2][4][7]

[2][4][7]

Melting Point
125-129 °C (decomposes).[1]

[8][9]
[1][8][9]

Boiling Point
~200-323.4 °C at 760 mmHg

(rough estimate).[1][9]
[1][9]

Solubility

Sparingly soluble in water;

Soluble in methanol,

chloroform, ethanol, acetone,

ethyl acetate, and

dichloromethane.[2][4][6][8]

[2][4][6][8]

Density ~1.5 g/cm³.[1][9] [1][9]

pKa -1.46 ± 0.25 (Predicted).[6] [6]

LogP (Octanol/Water Partition

Coefficient)
2.93480.[9] [9]

Refractive Index ~1.628.[8][9] [8][9]

Flash Point 149.4 °C.[8][9] [8][9]

Vapor Pressure 8.7E-07 mmHg at 25°C.[9] [9]

Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 5-
Chloro-2-nitroaniline.
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Spectrum Type
Key Features and
Observations

Source(s)

¹H NMR
Spectra available in CDCl₃.[10]

[11]
[10][11]

¹³C NMR Spectra available.[5] [5]

Infrared (IR)

Conforms to structure. Spectra

available via KBr wafer and

ATR-Neat techniques.[5][7]

[5][7]

Mass Spectrometry (MS)
Mass of molecular ion: 172.

[12]
[12]

Raman
FT-Raman spectra available.

[5]
[5]

Experimental Protocols
Detailed methodologies are essential for the accurate determination of physicochemical

properties and for the synthesis of the compound.

Synthesis of 5-Chloro-2-nitroaniline
Two common synthetic routes are described below. The first is an ammonolysis reaction, and

the second involves the nitration of a protected aniline.

Protocol 1: From 2,4-Dichloronitrobenzene (Ammonolysis)[3][13]

Reaction Setup: Charge a 3 L autoclave with 2.46 mol of 2,4-dichloronitrobenzene and 7.72

mol of toluene.

Inerting: Seal the autoclave and replace the internal atmosphere with nitrogen gas.

Ammonolysis: Introduce 14.1 mol of liquid ammonia into the sealed autoclave.

Heating: Increase the temperature to 160°C and maintain the reaction for 8 hours.
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Cooling and Quenching: Cool the mixture to 40°C, vent the excess ammonia, and open the

autoclave. Transfer the resulting solid-liquid mixture into 800 mL of water.

Isolation: Continue cooling the aqueous mixture to 10°C and collect the solid product by

filtration.

Washing: Wash the filter cake with water.

Purification: Recrystallize the solid from methanol to yield the pure 5-Chloro-2-nitroaniline
product. A typical yield is around 91.2% with a purity of 99.5%.[13]

Synthesis Protocol 1: Ammonolysis

2,4-Dichloronitrobenzene
+ Toluene

Autoclave Reaction
160°C, 8h

Liquid Ammonia (NH3)

Cooling & Quenching
in Water Filtration Recrystallization

(Methanol) 5-Chloro-2-nitroaniline

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Chloro-2-nitroaniline via ammonolysis.

Protocol 2: From 3-Chloroaniline (Formylation, Nitration, Hydrolysis)[14][15]

Formylation (Protection): Acylate 3-chloroaniline with formic acid in a suitable organic solvent

(e.g., benzene) at reflux temperature for 1-1.5 hours to form N-(3-chlorophenyl)formamide.

Nitration: Treat the intermediate product with a mixture of nitric acid and acetic anhydride at

-5 to 10°C for 2-2.5 hours. This step introduces the nitro group.[14]

Hydrolysis (Deprotection): Reflux the nitrated compound with a 20-25% sodium hydroxide

solution for 1-1.5 hours to hydrolyze the formyl group, yielding the final 5-Chloro-2-
nitroaniline product.[14]
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Synthesis Protocol 2: Multi-step Synthesis

3-Chloroaniline

Formylation
(HCOOH, Reflux)

Step 1

N-(3-chlorophenyl)formamide

Nitration
(HNO3, Acetic Anhydride, -5 to 10°C)

Step 2

Nitrated Intermediate

Hydrolysis
(NaOH, Reflux)

Step 3

5-Chloro-2-nitroaniline

Click to download full resolution via product page

Caption: Multi-step synthesis of 5-Chloro-2-nitroaniline from 3-Chloroaniline.
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Physicochemical Property Determination
The following are generalized protocols for determining key physicochemical properties.

Protocol 3: Melting Point Determination[16]

Sample Preparation: Finely powder a small, dry sample of 5-Chloro-2-nitroaniline.

Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus Setup: Place the capillary tube in a melting point apparatus (e.g., a Vernier Melt

Station or similar device).

Heating: Heat the sample rapidly to about 15-20°C below the expected melting point (125-

129°C). Then, decrease the heating rate to 1-2°C per minute.

Observation: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the entire sample becomes a clear liquid (completion

of melting). The range between these two temperatures is the melting range.

Protocol 4: Solubility Determination[17][18]

Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, methanol,

chloroform, hexane).

Sample Measurement: Add a small, measured amount of 5-Chloro-2-nitroaniline (e.g., 10

mg) to a test tube.

Solvent Addition: Add a measured volume of the selected solvent (e.g., 1 mL) to the test

tube.

Mixing: Vigorously agitate the mixture (e.g., using a vortex mixer) for 1-2 minutes.

Observation: Visually inspect the solution for the presence of undissolved solid. If the solid

dissolves completely, the compound is soluble. If it remains, it is insoluble or sparingly

soluble.
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Classification: The "like dissolves like" principle can be applied; the compound's solubility in

polar and non-polar solvents provides insight into its overall polarity.[18]

Workflow for Physicochemical Characterization

Unknown Sample
(e.g., 5-Chloro-2-nitroaniline)

Determine Physical Properties Spectroscopic Analysis

Melting Point
Determination

Solubility
Tests

Compare Data with
Literature Values

IR Spectroscopy NMR (1H, 13C) Mass Spectrometry

Confirm Identity

Click to download full resolution via product page

Caption: Logical workflow for the identification of an organic compound.

Applications in Research and Development
5-Chloro-2-nitroaniline serves as a crucial building block in the synthesis of various high-

value molecules:
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Pharmaceuticals: It is a key intermediate in the synthesis of benzamide derivatives that act

as histone deacetylase inhibitors and in the development of sorafenib analogues with

potential anticancer properties.[1][4][8] It has also been used in synthesizing potent inhibitors

of HIV-1 replication.[14]

Veterinary Drugs: It is used in the synthesis of Fenbendazole, an upgraded version of the

veterinary drug Albendazole.[1][3]

Dye Synthesis: The compound is utilized in the manufacturing of various dyes.[2]

Safety and Handling
5-Chloro-2-nitroaniline is a hazardous substance and must be handled with appropriate

safety precautions.

Hazards: Fatal if swallowed, in contact with skin, or if inhaled. It may cause damage to

organs through prolonged or repeated exposure and is suspected of causing genetic

defects. It is also toxic to aquatic life with long-lasting effects.[2]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.[8] Keep in a dark place under an inert atmosphere at room

temperature.[6]

Handling: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood. Avoid contact with skin, eyes, and clothing. Do

not breathe dust or fumes. Use appropriate personal protective equipment (PPE), including

gloves, goggles, and respiratory protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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